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Compound of Interest

Compound Name: Docetaxel-d5

Cat. No.: B13710146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Docetaxel-d5, a deuterated analog of

the widely used chemotherapy agent Docetaxel. This document outlines its commercial

sources, key technical specifications, and detailed experimental protocols for its application in

research and development.

Commercial Sources and Availability
Docetaxel-d5 is available from several commercial suppliers as a research-grade chemical. It

is primarily used as an internal standard in analytical methods, particularly for mass

spectrometry-based quantification of Docetaxel in biological matrices. Below is a summary of

prominent suppliers and their product offerings.
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Supplier
Product
Name

Catalog
Number

Purity
Available
Formats

Storage

LGC

Standards
Docetaxel-d5

TRC-

D198250

>95% (HPLC)

[1][2][3][4]

Neat Solid

(0.5 mg, 5

mg)[1][5]

-20°C[1][2][3]

[4]

MedChemEx

press
Docetaxel-d5 HY-B0011S Not specified

Inquire for

details

Inquire for

details

Clearsynth Docetaxel-d5 CS-O-06556 Not specified
Custom

synthesis[6]

Inquire for

details

Fisher

Scientific

5MG

Docetaxel-d5
17832510 Not specified 5 mg

Inquire for

details

VIVAN Life

Sciences
Docetaxel-d5 VLCS-00639 Not specified

Inquire for

details

2-8°C

Refrigerator[6

]

Pharmaffiliate

s
Docetaxel-d5

PA STI

035970
Not specified

Inquire for

details

2-8°C

Refrigerator[6

]

Cayman

Chemical
Docetaxel-d9 10461

≥99%

deuterated

forms (d1-d9)

Not specified
≥ 4 years at

-20°C[7]

Note: While Cayman Chemical provides Docetaxel-d9, it serves a similar purpose as an

internal standard and is included here for reference. Researchers should always request a

certificate of analysis from the supplier for lot-specific purity and isotopic enrichment data.

Mechanism of Action of Docetaxel
Docetaxel exerts its anticancer effects by disrupting the normal function of microtubules, which

are essential components of the cell's cytoskeleton.[1] Its primary mechanism of action

involves:

Binding to β-tubulin: Docetaxel binds to the β-tubulin subunit of microtubules.[1]
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Promoting microtubule assembly and stabilization: Unlike some other anticancer drugs that

cause microtubule disassembly, Docetaxel promotes the polymerization of tubulin into stable

microtubules and prevents their depolymerization.[1][8][9]

Inhibition of microtubule dynamics: This stabilization of microtubules disrupts the dynamic

process of microtubule assembly and disassembly, which is crucial for various cellular

functions, particularly cell division.[1][8][9]

Cell cycle arrest: The disruption of microtubule dynamics leads to the arrest of the cell cycle

at the G2/M phase.[8][9]

Induction of apoptosis: Ultimately, the mitotic arrest triggers programmed cell death

(apoptosis) in cancer cells.[1][8][9]

This mechanism is visualized in the following signaling pathway diagram:
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Caption: Docetaxel's mechanism of action.

Experimental Protocols
Docetaxel-d5 is a critical tool for the accurate quantification of Docetaxel in biological samples

using isotope dilution mass spectrometry. Below are representative protocols for its use as an

internal standard and for an in vitro microtubule assembly assay.

Quantification of Docetaxel in Human Plasma using LC-
MS/MS with Docetaxel-d5 as an Internal Standard
This protocol describes a general workflow for the extraction and analysis of Docetaxel from

human plasma.

Materials:

Human plasma samples

Docetaxel-d5 (internal standard)

Acetonitrile (ACN)

Formic acid (FA)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges

LC-MS/MS system

Procedure:

Sample Preparation:

1. Thaw human plasma samples on ice.

2. Spike a known concentration of Docetaxel-d5 internal standard solution into each plasma

sample.
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3. Vortex mix for 30 seconds.

Protein Precipitation:

1. Add 3 volumes of cold acetonitrile to the plasma sample.

2. Vortex mix for 1 minute.

3. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Solid-Phase Extraction (SPE):

1. Condition the SPE cartridge with methanol followed by water.

2. Load the supernatant from the protein precipitation step onto the conditioned SPE

cartridge.

3. Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove

interferences.

4. Elute Docetaxel and Docetaxel-d5 with an appropriate organic solvent (e.g., acetonitrile).

LC-MS/MS Analysis:

1. Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Reconstitute the residue in the mobile phase.

3. Inject an aliquot into the LC-MS/MS system.

4. LC Conditions: Use a C18 reversed-phase column with a gradient elution of mobile

phases (e.g., A: 0.1% formic acid in water, B: 0.1% formic acid in acetonitrile).

5. MS/MS Conditions: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Monitor the specific precursor-to-product ion transitions for both Docetaxel

and Docetaxel-d5.
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Caption: LC-MS/MS workflow for Docetaxel.
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In Vitro Microtubule Assembly Assay
This assay measures the ability of a compound to promote the polymerization of tubulin into

microtubules.

Materials:

Purified tubulin protein

GTP (Guanosine triphosphate)

Assembly buffer (e.g., 80 mM PIPES, 1 mM MgCl2, 1 mM EGTA, pH 6.8)

Docetaxel (positive control)

Test compound

Spectrophotometer with temperature control

Procedure:

Preparation:

1. Prepare a stock solution of tubulin in assembly buffer.

2. Prepare stock solutions of Docetaxel and the test compound in an appropriate solvent

(e.g., DMSO).

Assay:

1. In a cuvette, add the assembly buffer and GTP.

2. Add the test compound or Docetaxel to the desired final concentration.

3. Initiate the reaction by adding the tubulin solution.

4. Immediately place the cuvette in a spectrophotometer pre-warmed to 37°C.

Measurement:
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1. Monitor the increase in absorbance at 340 nm over time. An increase in absorbance

indicates microtubule polymerization.

2. Record the data at regular intervals for a set period (e.g., 30-60 minutes).

Data Analysis:

1. Plot the absorbance (turbidity) as a function of time.

2. Compare the polymerization curve of the test compound to the positive control (Docetaxel)

and a negative control (solvent alone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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